Cas no 78186-95-5 (Acetic acid, 2-(dimethoxyphosphinyl)-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, methyl ester)

• Product Name: Acetic acid, 2-(dimethoxyphosphinyl)-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, methyl ester
• CAS No: 78186-95-5
• MF: C₁₁H₂₅O₆PSi
• MW: 312.371865987778
• MDL: MFCD34565654
• CID: 534882
• Update Time: 2025-07-09

Acetic acid, 2-(dimethoxyphosphinyl)-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,(dimethoxyphosphinyl)[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, methylester
• Acetic acid, 2-(dimethoxyphosphinyl)-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, methyl ester
• Methyl 2-[(tert-Butyldimethylsilyl)oxy]-2-(dimethoxyphosphoryl)acetate

• MDL： MFCD34565654
• Inchi： 1S/C11H25O6PSi/c1-11(2,3)19(7,8)17-10(9(12)14-4)18(13,15-5)16-6/h10H,1-8H3
• InChI Key： ZGFLKDSEIODDJZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(P(OC)(OC)=O)O[Si](C(C)(C)C)(C)C

Additional information on Acetic acid, 2-(dimethoxyphosphinyl)-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, methyl ester

Acetic Acid, 2-(Dimethoxyphosphinyl)-2-[[(1,1-Dimethylethyl)Dimethylsilyl]Oxy]-, Methyl Ester: A Comprehensive Overview

Acetic acid, 2-(dimethoxyphosphinyl)-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, methyl ester, also known by its CAS number 78186-95-5, is a complex organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a methyl ester group attached to an acetic acid backbone. The presence of a dimethoxyphosphinyl group and a silyl ether substituent makes it a versatile molecule with potential uses in catalysis, materials science, and organic synthesis.

The synthesis of this compound involves multi-step reactions that highlight the importance of protecting groups in organic chemistry. The dimethoxyphosphinyl group serves as a protecting group for the phosphine functionality, while the silyl ether group protects the hydroxyl group during the reaction sequence. Recent advancements in protecting group chemistry have enabled more efficient and selective syntheses of such compounds, making them more accessible for research and industrial applications.

One of the most notable applications of this compound is in the field of organocatalysis. The methyl ester group can act as a directing moiety in asymmetric catalysis, facilitating the formation of chiral centers in complex molecules. Recent studies have demonstrated its effectiveness in catalyzing enantioselective reactions, such as aldol additions and Michael additions. These findings have opened new avenues for the synthesis of biologically active compounds and pharmaceutical intermediates.

In addition to its catalytic applications, this compound has shown promise in materials science. The silyl ether group imparts thermal stability to the molecule, making it suitable for use in high-temperature applications. Researchers have explored its use as a precursor for silica-based materials, where controlled hydrolysis can lead to the formation of porous structures with tailored properties. These materials have potential applications in drug delivery systems and catalytic supports.

The physical and chemical properties of this compound are well-documented. Its molecular weight is approximately 434 g/mol, and it exists as a white crystalline solid under standard conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and diethyl ether. Its melting point is around 120°C, and it has a boiling point of 320°C under vacuum conditions.

Recent studies have also focused on the environmental impact of this compound. Researchers have investigated its biodegradation pathways and found that it undergoes hydrolysis under acidic or basic conditions to yield simpler byproducts. These findings are crucial for assessing its safety profile and ensuring its responsible use in industrial processes.

In conclusion, Acetic acid, 2-(dimethoxyphosphinyl)-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, methyl ester (CAS No: 78186-95-5) is a multifaceted compound with diverse applications across various chemical disciplines. Its unique structure enables it to serve as a valuable tool in catalysis, materials science, and organic synthesis. As research continues to uncover new properties and applications of this compound, it is poised to play an increasingly important role in both academic and industrial settings.